1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-phenoxyphenyl)urea

• IUPAC Name: 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(4-phenoxyphenyl)urea
• InChI: InChI=1S/C24H23N3O4/c1-30-20-13-9-19(10-14-20)27-16-18(15-23(27)28)26-24(29)25-17-7-11-22(12-8-17)31-21-5-3-2-4-6-21/h2-14,18H,15-16H2,1H3,(H2,25,26,29)
• InChI Key: YJYLRJOHRNJHGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C24H23N3O4
• Molecular Weight: 417.5 g/mol

Description

1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-phenoxyphenyl)urea, also known as MPOPU, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPOPU is a urea derivative that has been synthesized through various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Chemical Characterization

The synthesis and structural elucidation of compounds related to "1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(4-phenoxyphenyl)urea" have been a subject of study to understand their chemical properties and potential as therapeutic agents. For instance, the synthesis of trisubstituted phenyl urea derivatives has been explored for their activity as neuropeptide Y5 receptor antagonists, highlighting the importance of structural modifications for biological activity (Fotsch et al., 2001). Similarly, the stereoselective synthesis of active metabolites of potent kinase inhibitors has been reported, demonstrating the critical role of stereochemistry in the pharmacological profile of these compounds (Chen et al., 2010).

Pharmacological Applications

Research has also focused on the pharmacological applications of phenyl urea derivatives, investigating their potential as anticancer, antiangiogenic, and apoptosis-inducing agents. A synthetic phenoxypyrimidine-urea derivative has been studied for its antiproliferative effects on non-small cell lung cancer cells, suggesting its utility as a therapeutic agent for lung cancer (Gil et al., 2021). Moreover, compounds with the urea scaffold have been explored for their enzyme inhibition and anticancer activities, further emphasizing their potential in cancer therapy (Mustafa et al., 2014).

Mechanistic Insights

Studies have also delved into the mechanisms of action of these compounds, such as the role of orexin-1 receptor mechanisms in compulsive food consumption, indicating the broader implications of urea derivatives in modulating physiological processes (Piccoli et al., 2012). Additionally, the antimicrobial degradation potential of certain urea compounds has been investigated, suggesting their application in environmental protection and the management of antimicrobial substances (Sirés et al., 2007).